3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C14H11N3O3/c1-8-11-12(18)10(14(19)20)7-15-13(11)17(16-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,18)(H,19,20)
• InChI Key: OZFUMERFLHDSIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)O)C3=CC=CC=C3
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol

Description

“3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid” is a heterocyclic compound that falls under the category of 1H-pyrazolo[3,4-b]pyridines. These compounds present two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described.

Synthesis Analysis

The synthesis of similar compounds often involves the use of a preformed pyrazole or pyridine. For instance, 2-Methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid phenylamide was obtained as a single product in an experiment on the cyclization modes of a glycine-derived enamino amide.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The compound contains a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure formed by the fusion of a pyrazole and a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple functional groups. For instance, the compound can undergo reactions at the carboxylic acid group, the pyrazole ring, or the pyridine ring.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Atorvastatin and Sunitinib are successful drugs that contain a pyrrole-3-carboxylic acid substructure (Figure 1). .
• The 4-oxo derivatives of pyrrole-3-carboxylic acids, including compounds like our target, have also shown bioactivity. .
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!Atorvastatin and Sunitinib

Organic Synthesis and Cyclization Reactions

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Biomedical Applications

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Mechanism of Action

Target of Action

Similar compounds have been known to interact with a variety of biological targets, including enzymes, receptors, and proteins involved in critical cellular processes .

Mode of Action

It’s known that similar compounds can interact with their targets in a variety of ways, such as inhibiting enzyme activity, modulating receptor function, or disrupting protein-protein interactions .

Biochemical Pathways

Similar compounds have been known to influence a variety of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

Similar compounds have been known to exhibit a range of pharmacokinetic properties, influencing their bioavailability and therapeutic potential .

Result of Action

Similar compounds have been known to induce a variety of cellular responses, including changes in cell growth, differentiation, and apoptosis .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can significantly influence the action of similar compounds .